4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14FN3OS/c1-12-4-5-14(19-24-16-3-2-10-22-20(16)26-19)11-17(12)23-18(25)13-6-8-15(21)9-7-13/h2-11H,1H3,(H,23,25)
• InChI Key: BHWMIGYGEIGMLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H14FN3OS
• Molecular Weight: 363.4 g/mol

Description

4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic benefits. This compound belongs to the class of benzamide derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. It has been studied extensively in preclinical models for its potential therapeutic benefits in various diseases such as cancer, arthritis, and neuropathic pain.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and pain signaling pathways. It has also been found to modulate the activity of ion channels such as TRPV1 and Nav1.7, which are involved in pain transmission.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide can reduce inflammation and pain in preclinical models of arthritis and neuropathic pain. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide in lab experiments is its potential therapeutic benefits in various diseases. It has also been found to have a relatively low toxicity profile, making it a promising candidate for further development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for further research on 4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide. One area of interest is its potential use in combination with other drugs for the treatment of various diseases. Another area of research is to further elucidate its mechanism of action and molecular targets. Additionally, further studies are needed to determine its efficacy and safety in clinical trials.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide involves the reaction of 2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)aniline with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified using column chromatography. The yield of the product is typically around 50-60%.